Cas no 1233526-60-7 (1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1233526-60-7
• MF: C₁₄H₂₃BN₂O₂
• MW: 262.155623674393
• MDL: MFCD13176540
• CID: 1089649
• PubChem ID: 329764018
• Update Time: 2025-05-21

1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-Cyclopentyl-1H-pyrazole-4-boronic acid pinacol ester
• 1-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-Cyclopentyl-1H-pyrazole-4-boronic acid, pinacol ester
• (1-CYCLOPENTYL-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 1H-Pyrazole, 1-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• OCBNABJVDPSMQY-UHFFFAOYSA-N
• MFCD13176540
• CS-0030590
• 1233526-60-7
• 1-Cyclopentyl-1H-pyrazole-4-boronic acid pinacol ester, 97%
• 1-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol
• C14H23BN2O2
• SCHEMBL2517121
• AKOS015946723
• F2147-7078
• DTXSID30718348
• AS-42727
• DB-062153
• 1-Cyclopentyl-1H-pyrazole-4-boronic acid pinacolester
• SY066405

• MDL： MFCD13176540
• Inchi： 1S/C14H23BN2O2/c1-13(2)14(3,4)19-15(18-13)11-9-16-17(10-11)12-7-5-6-8-12/h9-10,12H,5-8H2,1-4H3
• InChI Key： OCBNABJVDPSMQY-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)C2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.18500
• Monoisotopic Mass: 262.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3

Experimental Properties

• Melting Point: 40-44 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 36.28000
• LogP: 2.29740

1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： 22-24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Research Brief on 1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1233526-60-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of boron-containing compounds, particularly in drug discovery and development. Among these, 1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1233526-60-7) has emerged as a promising candidate due to its unique structural and functional properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound, characterized by its pyrazole core and boronate ester functionality, has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, a pivotal tool in the synthesis of complex organic molecules. Recent studies have demonstrated its efficacy as a versatile intermediate in the construction of biologically active molecules, including kinase inhibitors and other therapeutic agents. The presence of the cyclopentyl group enhances its lipophilicity, thereby improving membrane permeability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility in the development of novel kinase inhibitors targeting cancer pathways. The study reported that derivatives of 1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole exhibited potent inhibitory activity against specific oncogenic kinases, with IC50 values in the nanomolar range. These findings underscore its potential as a scaffold for designing next-generation anticancer drugs.

Further investigations have also highlighted the compound's role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. A recent preprint on bioRxiv detailed its incorporation into PROTAC molecules, where it facilitated the targeted degradation of disease-relevant proteins. This application leverages the compound's boronic acid moiety, which can form reversible covalent bonds with target proteins, enhancing specificity and efficacy.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems. For instance, a 2024 study in ACS Chemical Biology proposed the use of nanoparticle-based carriers to improve the compound's stability and targeted delivery in vivo.

In conclusion, 1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents a versatile and valuable tool in modern drug discovery. Its applications span from synthetic chemistry to therapeutic development, with ongoing research continually expanding its potential. Future studies will likely focus on refining its properties and exploring new therapeutic avenues, solidifying its role in the chemical biology and medicinal chemistry landscape.